5-methoxy-3-nitro-2H-1-benzopyran
Overview
Description
5-methoxy-3-nitro-2H-1-benzopyran is a derivative of benzopyran, a heterocyclic compound formed by the fusion of a benzene and a pyran ring . It serves as a fundamental building block in organic chemistry, exhibiting substantial structural diversity and potential in chemical reactions .
Synthesis Analysis
The synthesis of 5-methoxy-3-nitro-2H-1-benzopyran involves the use of 2-Hydroxy-3-methoxy-5-nitrobenzaldehyde . This compound is used for the syntheses of zinc-selective spiropyran-based fluorescent and photoregenerable receptor, (E)-2,4-dihydroxy-N′- (2-hydroxy-3-methoxy-5-nitrobenzylidene)benzohydrazide dihydrate, ethyl 4- (8-methoxy-3′,3′-dimethyl-6-nitrospiro [chromene-2,2′-indoline]-1′-yl)butanoate and 1- (3-carbomethoxypropyl)-3-3-dimethyl-8-methoxy-6-nitrospiro [2H-1]-benzopyran-2,2-indoline .Molecular Structure Analysis
The molecular structure of 5-methoxy-3-nitro-2H-1-benzopyran is complex. The compound is a derivative of 2H-1-Benzopyran, which has a molecular weight of 134.1751 . The molecular formula of 5-methoxy-3-nitro-2H-1-benzopyran is C10H9NO4.Chemical Reactions Analysis
The photoisomerization and thermal reaction of the photochromic spiropyran (SP) 1′,3′-Dihydro-1′,3′,3′ trimethyl-6-nitrospiro[2H-1 benzopyran-2,2′-(2H)-indole] molecule have been explored . With UV-light injection on the molecule, a clear shift of the threshold voltage in the drain-current vs gate-voltage plot was observed, which was due to the change of the SP molecule to merocyanine (MC) . A complete reset from MC to SP molecule was achieved by thermal annealing .Mechanism of Action
The mechanism of action of 5-methoxy-3-nitro-2H-1-benzopyran involves photoisomerization and thermal reactions . The molecule can switch properties with external stimulation, making it a potential candidate for the development of materials for optical sensors and more complex optical information processing .
Safety and Hazards
The safety data sheet for 1′,3′-Dihydro-8-methoxy-1′,3′,3′-trimethyl-6-nitrospiro[2H-1 benzopyran-2,2′-(2H)-indole], a similar compound, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to avoid breathing dust/fume/gas/mist/vapors/spray, wash skin thoroughly after handling, and use only outdoors or in a well-ventilated area .
Future Directions
The photoisomerization and thermal reaction of the photochromic spiropyran (SP) 1′,3′-Dihydro-1′,3′,3′ trimethyl-6-nitrospiro[2H-1 benzopyran-2,2′-(2H)-indole] molecule demonstrate the possibility of this system in logical operation applications . Much attention has been paid to functional molecules that can switch properties with external stimulation in the development of materials for optical sensors and more complex optical information processing .
properties
IUPAC Name |
5-methoxy-3-nitro-2H-chromene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO4/c1-14-9-3-2-4-10-8(9)5-7(6-15-10)11(12)13/h2-5H,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WMCOCZRHXSXZBH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1C=C(CO2)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70533178 |
Source
|
| Record name | 5-Methoxy-3-nitro-2H-1-benzopyran | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70533178 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-methoxy-3-nitro-2H-1-benzopyran | |
CAS RN |
92210-62-3 |
Source
|
| Record name | 5-Methoxy-3-nitro-2H-1-benzopyran | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70533178 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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